Cas no 15302-90-6 ( )

• Product Name: &nbsp
• CAS No: 15302-90-6
• MF: C₇H₁₆N
• MW: 114.20864200592
• CID: 904081
• PubChem ID: 112265
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• 1-ethyl-1-methylpyrrolidin-1-ium
• NS00036817
• 1-ethyl-1-methylpyrrolidinium
• DTXSID8048074
• NCGC00248769-01
• 15302-90-6
• SCHEMBL142703
• CHEMBL3305970
• NS00114851
•  

• Inchi： 1S/C7H16N/c1-3-8(2)6-4-5-7-8/h3-7H2,1-2H3/q+1
• InChI Key： NIHOUJYFWMURBG-UHFFFAOYSA-N
• SMILES： [N+]1(C)(CC)CCCC1

Computed Properties

• Exact Mass: 114.12838
• Monoisotopic Mass: 114.128274515g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 72.5
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 0Ų

Experimental Properties

• PSA: 0